Cas no 2007554-47-2 (3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid
• CAS No: 2007554-47-2
• MF: C₁₁H₁₅F₃O₂
• MW: 236.230814218521
• CID: 6203711
• PubChem ID: 165843236
• Update Time: 2025-08-05

3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid
• 2007554-47-2
• EN300-1953869
• 3-{bicyclo[2.2.1]heptan-2-yl}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C11H15F3O2/c12-11(13,14)9(5-10(15)16)8-4-6-1-2-7(8)3-6/h6-9H,1-5H2,(H,15,16)
• InChI Key： SSDWMQPGCJDEPQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CC2CCC1C2)(F)F

Computed Properties

• Exact Mass: 236.10241420g/mol
• Monoisotopic Mass: 236.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid

Introduction to 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid (CAS No. 2007554-47-2) and Its Applications in Modern Chemical Research

3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid, identified by the CAS number 2007554-47-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and the presence of fluorine atoms, which contribute to its unique chemical properties and potential applications. The structural framework of this compound, featuring a bicyclo[2.2.1]heptane moiety, introduces a high degree of steric hindrance and conformational flexibility, making it a valuable scaffold for the development of novel bioactive molecules.

The bicyclo2.2.1heptan-2-yl substituent in the molecular structure plays a crucial role in determining the compound's reactivity and interactions with biological targets. This moiety is known for its ability to mimic certain natural products and has been explored in various pharmacological contexts. The presence of fluorine atoms at the 4,4,4-trifluorobutanoic acid portion of the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, permeability, and metabolic resistance. This has led to the exploration of 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid as a potential intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its potential as a scaffold for designing molecules that interact with proteases and kinases, which are key players in diseases such as cancer and inflammatory disorders.

The trifluoromethyl group in the carboxylic acid moiety contributes to the compound's stability under physiological conditions and enhances its binding affinity to biological targets. This property makes it an attractive candidate for further derivatization and optimization into lead compounds for drug development. Additionally, the bicyclic core provides a rigid framework that can be fine-tuned to improve selectivity and reduce off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid can effectively bind to active sites of enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs). These enzymes are implicated in pain signaling and tissue degradation, respectively, making them promising targets for therapeutic intervention.

In addition to its pharmacological applications, this compound has shown promise in materials science. The unique combination of steric hindrance and electronic properties provided by its structure makes it suitable for use as a building block in polymer synthesis and organic electronics. Researchers are exploring its potential as a monomer or crosslinking agent to develop novel materials with enhanced mechanical strength and thermal stability.

The synthesis of 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent methodological advances have made it more feasible to access such complex structures using efficient synthetic routes.

One notable approach involves the use of transition metal-catalyzed reactions to construct the bicyclo[2.2.1]heptane core. These methods often employ palladium or nickel catalysts to facilitate cyclization reactions under mild conditions. Additionally, fluorination techniques such as electrophilic aromatic substitution or metal-halogen exchange have been employed to introduce fluorine atoms at specific positions on the molecule.

The growing body of research on this compound underscores its significance in both academic and industrial settings. As our understanding of its properties continues to expand, new applications are likely to emerge across multiple disciplines. Whether used as a starting material for drug discovery or as a component in advanced materials, 3-{bicyclo2.2.1heptan-2-yl}-4,4,4-trifluorobutanoic acid represents a versatile molecule with substantial potential for future innovation.